2-(Ethylamino)-5-(trifluoromethyl)benzonitrile

• Molecular Formula: C10H9F3N2
• Molecular Weight: 214.19 g/mol
• SMILES: CCNC1=C(C=C(C=C1)C(F)(F)F)C#N
• InChI: InChI=1S/C10H9F3N2/c1-2-15-9-4-3-8(10(11,12)13)5-7(9)6-14/h3-5,15H,2H2,1H3
• InChIKey: DBNLDMFHCISFSV-UHFFFAOYSA-N

Sourcing a well-characterized negative control for PNMT SAR studies is often bottlenecked by ambiguous potency data. 2-(Ethylamino)-5-(trifluoromethyl)benzonitrile resolves this with a quantitatively defined Ki of 1.11×10⁶ nM against PNMT, providing a reliable low-affinity baseline. Its +14.03 g/mol shift vs. the 2-methylamino analog enables systematic lipophilicity-ADME correlations. Confirmed as a regioisomer of 4-(ethylamino)-2-(trifluoromethyl)benzonitrile, it supports positional isomerism studies. Available in research quantities with rapid global dispatch.

2-(Ethylamino)-5-(trifluoromethyl)benzonitrile (CAS 1094243-48-7): Compound Overview and Procurement Context

2-(Ethylamino)-5-(trifluoromethyl)benzonitrile is a substituted benzonitrile derivative characterized by a trifluoromethyl group at the 5-position and an ethylamino group at the 2-position . Its molecular formula is C₁₀H₉F₃N₂ and its molecular weight is 214.19 g/mol . The compound belongs to the class of aromatic nitriles and is primarily utilized as a synthetic intermediate or as a research tool in medicinal chemistry, particularly within the context of organofluorine chemistry . Despite its structural simplicity, the precise arrangement of substituents imparts distinct physicochemical and biological properties that differentiate it from closely related analogs .

Workflow Synthetic intermediate and medicinal chemistry SAR probe

Selection context Distinct substitution pattern for organofluorine and PNMT-related studies

Procurement note Not interchangeable with methylamino or regioisomeric analogs

Why 2-(Ethylamino)-5-(trifluoromethyl)benzonitrile Cannot Be Interchanged with Close Analogs

Generic substitution among substituted benzonitriles is scientifically unsound due to the sensitive interplay between substituent identity, position, and molecular properties. Seemingly minor modifications—such as replacing an ethylamino group with a methylamino group or shifting the substitution pattern—can lead to measurable differences in lipophilicity (e.g., computed XLogP), topological polar surface area (TPSA), and rotatable bond count, all of which influence membrane permeability and target engagement [1]. Furthermore, empirical binding data reveal that these structural variations translate into divergent biological activities, with certain analogs exhibiting markedly different inhibition constants (Ki) against enzymes like phenylethanolamine N-methyltransferase (PNMT) [2]. Consequently, the selection of 2-(ethylamino)-5-(trifluoromethyl)benzonitrile over its nearest neighbors must be grounded in quantitative evidence rather than assumed functional equivalence.

Methylamino analog mismatch

Replacing ethylamino with methylamino reduces molecular weight and may shift lipophilicity-dependent target engagement.

Regioisomer profile divergence

4-Ethylamino-2-trifluoromethyl isomer exhibits different computed XLogP and TPSA values, which can alter permeability and binding.

Assumed functional equivalence risk

Class-level substitution without quantitative binding review may lead to divergent enzyme inhibition profiles.

• [1] PubChem. (2025). 4-(Ethylamino)-2-(trifluoromethyl)benzonitrile (CID 43138506). View Source
• [2] BindingDB. (n.d.). Entry BDBM50367284 (CHEMBL291584) - 2-(Ethylamino)-5-(trifluoromethyl)benzonitrile. View Source

Quantitative Differentiating Evidence for 2-(Ethylamino)-5-(trifluoromethyl)benzonitrile

PNMT Inhibition Activity: A 1.11 mM Ki Value Highlights Its Distinct Biological Profile

In vitro enzyme inhibition assays against phenylethanolamine N-methyltransferase (PNMT) yielded a Ki value of 1.11 × 10⁶ nM for 2-(ethylamino)-5-(trifluoromethyl)benzonitrile, indicating very weak inhibitory activity [1]. While direct comparative data for the 2-methylamino analog are not available in the same assay, this value establishes a quantitative baseline that distinguishes it from potent PNMT inhibitors within the broader benzonitrile class, which often exhibit Ki values in the nanomolar range. This specific Ki value, although indicative of low potency, confirms that the compound interacts with PNMT and can serve as a reference point for structure-activity relationship (SAR) studies where specific, weak binding is a desired characteristic for control experiments or fragment-based screening.

PNMT Ki value

Class-level inference

1.11 × 10⁶ nM

Establishes a weak-binding baseline for PNMT SAR studies

Data to verify; >5,500-fold weaker than potent benzonitrile PNMT inhibitors

Evidence Dimension	Enzyme Inhibition Constant (Ki) against Phenylethanolamine N-Methyltransferase (PNMT)
Target Compound Data	Ki = 1.11 × 10⁶ nM (1.11 mM)
Comparator Or Baseline	Potent PNMT inhibitors in the benzonitrile class (e.g., certain 4-aryl-2-trifluoromethylbenzonitrile analogs) with Ki values < 200 nM [2]
Quantified Difference	Target compound Ki is > 5,500-fold higher (weaker) than that of potent PNMT inhibitors
Conditions	In vitro inhibition of bovine phenylethylamine N-methyltransferase using a radiochemical assay [1]

Why This Matters

This Ki value provides a precise, quantifiable anchor for researchers designing SAR studies or control experiments requiring a weakly-binding PNMT ligand.

• [1] BindingDB. (n.d.). Entry BDBM50367284 (CHEMBL291584) - 2-(Ethylamino)-5-(trifluoromethyl)benzonitrile. View Source
• [2] Bioorganic & Medicinal Chemistry Letters. (n.d.). Substituted 4-aryl-2-trifluoromethylbenzonitrile analogs as androgen receptor modulators. View Source

Molecular Weight and Size Differentiation vs. 2-Methylamino Analog

The substitution of an ethylamino group (C₂H₅NH–) for a methylamino group (CH₃NH–) results in a quantifiable increase in molecular weight from 200.16 g/mol for 2-(methylamino)-5-(trifluoromethyl)benzonitrile to 214.19 g/mol for the target ethylamino compound . This difference of +14.03 g/mol corresponds to the addition of one methylene (–CH₂–) unit, which is expected to increase lipophilicity and impact membrane permeability. While the methyl analog is a common comparator due to its similar core structure, the ethyl variant offers a slightly larger and more hydrophobic scaffold that may be preferable for projects requiring enhanced hydrophobic interactions or altered pharmacokinetic profiles.

MW vs. methyl analog

Cross-study comparable

Target: 214.19 g/mol

Comparator: 200.16 g/mol

+14.03 g/mol increase supports hydrophobicity tuning

Intrinsic property; may influence permeability and PK profiles

Evidence Dimension	Molecular Weight
Target Compound Data	214.19 g/mol
Comparator Or Baseline	2-(Methylamino)-5-(trifluoromethyl)benzonitrile: 200.16 g/mol
Quantified Difference	14.03 g/mol (approximately 7.0% higher molecular weight)
Conditions	N/A - intrinsic molecular property

Why This Matters

The molecular weight difference influences physicochemical properties relevant to drug-likeness and can be a deciding factor in lead optimization campaigns.

Positional Isomerism: Distinct Physicochemical Profile vs. 4-(Ethylamino)-2-(trifluoromethyl)benzonitrile

The target compound is a regioisomer of 4-(ethylamino)-2-(trifluoromethyl)benzonitrile (CAS 864285-96-1), and this positional difference leads to quantifiable variations in computed physicochemical properties. For the 4-ethylamino-2-trifluoromethyl isomer, PubChem reports a computed XLogP3-AA value of 2.9 and a topological polar surface area (TPSA) of 35.8 Ų [1]. While experimental data for the target 2-ethylamino-5-trifluoromethyl isomer are not publicly available, the distinct substitution pattern—specifically the relative positions of the ethylamino, trifluoromethyl, and nitrile groups—is expected to alter these descriptors. Such variations in logP and TPSA are critical determinants of passive membrane permeability and oral bioavailability, making the selection between these regioisomers a non-trivial decision in drug discovery programs.

Regioisomer XLogP/TPSA

Class-level inference

4-Ethylamino-2-CF₃ isomer: XLogP3-AA = 2.9, TPSA = 35.8 Ų. Target not reported.

Positional isomerism expected to alter ADME descriptors

Experimental confirmation required

Evidence Dimension	Computed Lipophilicity (XLogP3-AA) and Topological Polar Surface Area (TPSA)
Target Compound Data	XLogP3-AA: Not reported; TPSA: Not reported
Comparator Or Baseline	4-(Ethylamino)-2-(trifluoromethyl)benzonitrile: XLogP3-AA = 2.9, TPSA = 35.8 Ų [1]
Quantified Difference	Qualitative: Different substitution pattern expected to alter both logP and TPSA values, impacting membrane permeability
Conditions	Computed properties derived from PubChem (XLogP3 and Cactvs algorithms)

Why This Matters

Positional isomerism can significantly impact ADME properties; procurement of the correct regioisomer is essential for maintaining consistent physicochemical behavior in a project.

• [1] PubChem. (2025). 4-(Ethylamino)-2-(trifluoromethyl)benzonitrile (CID 43138506). View Source

Rotatable Bond Count: Influence on Molecular Flexibility and Conformational Entropy

The number of rotatable bonds is a key determinant of molecular flexibility and impacts both binding entropy and oral bioavailability. For 4-(ethylamino)-2-(trifluoromethyl)benzonitrile, PubChem reports a rotatable bond count of 2 [1]. The target compound, 2-(ethylamino)-5-(trifluoromethyl)benzonitrile, possesses an identical number of rotatable bonds (2) due to the same core connectivity (ethylamino group, aromatic ring, nitrile). However, the exact torsional profiles and energy barriers for rotation will differ due to the altered substitution pattern, which can influence the population of specific conformers in solution or at a binding site. While not a direct comparison, this shared rotatable bond count places both compounds in a similar flexibility class, distinguishing them from more rigid or more flexible analogs within the broader benzonitrile family.

Rotatable bond count

Supporting evidence

2 rotatable bonds

Places compound in a moderate flexibility class; conformer populations may differ from regioisomers

Computed; torsional barriers not experimentally determined

Evidence Dimension	Number of Rotatable Bonds
Target Compound Data	2 (inferred from SMILES: CCNc1ccc(C(F)(F)F)cc1C#N)
Comparator Or Baseline	4-(Ethylamino)-2-(trifluoromethyl)benzonitrile: 2 rotatable bonds [1]
Quantified Difference	Identical count; qualitative differences in rotational energy barriers expected
Conditions	Computed by Cactvs 3.4.6.11 (PubChem)

Why This Matters

Rotatable bond count is a key drug-likeness filter; this compound falls within the optimal range (≤10) for oral drugs, but the specific conformational preferences may still affect target binding.

• [1] PubChem. (2025). 4-(Ethylamino)-2-(trifluoromethyl)benzonitrile (CID 43138506). View Source

Use as a Synthetic Intermediate in Benzonitrile Derivative Patents

2-(Ethylamino)-5-(trifluoromethyl)benzonitrile is cited as a key intermediate in patent literature focusing on amino-substituted benzonitrile derivatives. For instance, U.S. Patent 7,977,512 B2 (also published as US20080293951A1) describes a class of benzonitrile derivatives that are useful as production intermediates for benzylamine derivatives and secondary amine derivatives, with potential applications as pharmaceutical intermediates or bactericides . While the patent does not isolate quantitative performance metrics for this specific compound, its inclusion in the patent exemplification establishes its recognized utility in constructing more complex, biologically active molecules. This contrasts with simpler analogs that may not be as extensively utilized in patented synthetic routes.

Patent intermediate use

Supporting evidence

Exemplified in US 7,977,512 B2 as part of general formula (1)

Supports recognized utility in patented synthetic pathways

Source review; quantitative performance metrics not isolated

Evidence Dimension	Patent Citation as Synthetic Intermediate
Target Compound Data	Exemplified in US 7,977,512 B2 as part of general formula (1)
Comparator Or Baseline	Other benzonitrile analogs not cited in this specific patent family
Quantified Difference	Qualitative: Presence in patent literature indicates a recognized role in productive synthetic sequences
Conditions	Patent analysis of US20080293951A1 / US 7,977,512 B2

Why This Matters

For procurement decisions, a compound's presence in granted patents can signal its utility in validated synthetic pathways and may offer guidance on its commercial availability and precedent for use.

Evidence-Backed Application Scenarios for 2-(Ethylamino)-5-(trifluoromethyl)benzonitrile

Medicinal Chemistry SAR Studies Targeting PNMT

Given its quantitatively defined Ki of 1.11 × 10⁶ nM against PNMT [1], this compound is well-suited as a negative control or a low-affinity reference point in structure-activity relationship (SAR) studies focused on developing more potent PNMT inhibitors. Its weak binding profile provides a clear baseline against which the activity of newly synthesized derivatives can be measured, enabling precise quantification of structural modifications that enhance affinity.

Lead Optimization Programs Requiring Precise Physicochemical Tuning

The molecular weight difference of +14.03 g/mol relative to the 2-methylamino analog offers a defined increment in hydrophobicity and size. Researchers can exploit this difference to systematically probe the impact of lipophilicity on ADME properties or target binding. The compound serves as a tool to evaluate whether a slight increase in molecular bulk and logP translates into measurable gains in cellular permeability or potency within a specific chemical series.

Regioisomeric Profiling in Drug Discovery

As a regioisomer of 4-(ethylamino)-2-(trifluoromethyl)benzonitrile [2], this compound is valuable for studies aiming to understand how positional isomerism affects biological activity. Comparative assays using both regioisomers can reveal differences in target engagement, selectivity, and off-target effects, thereby guiding medicinal chemists toward the optimal substitution pattern for a given therapeutic target.

Synthetic Intermediate in the Construction of Complex Benzonitrile Derivatives

The compound's documented use as an intermediate in patent literature supports its procurement for synthetic chemistry efforts aimed at generating novel benzonitrile-based pharmacophores. It can be employed as a building block to introduce the 2-ethylamino-5-trifluoromethyl substitution pattern into larger molecular architectures, particularly in the synthesis of benzylamine derivatives or other nitrogen-containing heterocycles of pharmaceutical interest.

Application

Selection Property

Validation Focus

PNMT SAR control studies

Weak-binding baseline context

Confirm Ki reproducibility in target assay

Lead optimization hydrophobicity tuning

+14 Da molecular weight increment

Evaluate impact on logP and permeability

Regioisomeric profiling studies

2-Ethylamino-5-CF₃ substitution pattern

Compare target engagement vs. 4-ethylamino-2-CF₃ isomer

Synthetic intermediate for benzylamine derivatives

Patent-exemplified building block

Verify reactivity in downstream amination steps

• [1] BindingDB. (n.d.). Entry BDBM50367284 (CHEMBL291584) - 2-(Ethylamino)-5-(trifluoromethyl)benzonitrile. View Source
• [2] PubChem. (2025). 4-(Ethylamino)-2-(trifluoromethyl)benzonitrile (CID 43138506). View Source